![molecular formula C8H10ClF3N2 B6201331 1-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]methanamine hydrochloride CAS No. 2694733-88-3](/img/no-structure.png)
1-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]methanamine hydrochloride
Overview
Description
1-[2-Methyl-6-(trifluoromethyl)pyridin-3-yl]methanamine hydrochloride (1-MTPH) is an organic compound with a wide range of applications in scientific research. It is a versatile compound that can be used in a variety of laboratory experiments due to its unique properties.
Scientific Research Applications
1-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]methanamine hydrochloride has a wide range of applications in scientific research. It is used in a variety of experiments such as enzyme assays, protein binding studies, and drug discovery. It is also used in the synthesis of other compounds such as peptides and nucleic acids. Additionally, this compound is used in cell culture studies, as a substrate for enzyme kinetics, and as a reagent for the detection of various compounds.
Mechanism of Action
1-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]methanamine hydrochloride is believed to act as a reversible inhibitor of enzymes such as phosphatases, kinases, and proteases. It binds to the active site of the enzyme and prevents it from catalyzing the reaction. Additionally, this compound has been shown to inhibit the activity of certain enzymes involved in signal transduction pathways.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in signal transduction pathways, as well as to modulate the expression of certain genes. Additionally, this compound has been shown to have anti-inflammatory, anti-oxidant, and anti-microbial properties.
Advantages and Limitations for Lab Experiments
1-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]methanamine hydrochloride has a variety of advantages for lab experiments. It is a versatile compound that can be used in a variety of experiments due to its unique properties. Additionally, this compound is relatively inexpensive and easy to obtain. However, this compound has some limitations for lab experiments. It is not as stable as some other compounds and can degrade over time. Additionally, this compound can be toxic if not handled properly.
Future Directions
1-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]methanamine hydrochloride has a wide range of potential future applications. It can be used to study the effects of various drugs on signal transduction pathways and enzyme activity. Additionally, it can be used to study the effects of various compounds on gene expression and cell culture. Additionally, this compound can be used to develop new drugs and to study the effects of different compounds on the human body.
Synthesis Methods
1-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]methanamine hydrochloride can be synthesized by a variety of methods, including reductive amination, palladium-catalyzed coupling, and nucleophilic substitution. The reductive amination method involves the reaction of a primary amine with a ketone or aldehyde in the presence of a reducing agent. The palladium-catalyzed coupling method involves the reaction of an aryl halide with a palladium catalyst to form an aryl-palladium intermediate, which is then reacted with an amine to form the desired product. The nucleophilic substitution method involves the reaction of an alkyl halide with an amine in the presence of a base.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]methanamine hydrochloride involves the reaction of 2-methyl-6-(trifluoromethyl)pyridine with formaldehyde followed by reduction with sodium borohydride to yield 1-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]methanol. The methanol is then reacted with ammonium chloride and sodium cyanoborohydride to yield 1-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]methanamine, which is then converted to the hydrochloride salt by reaction with hydrochloric acid." "Starting Materials": - 2-methyl-6-(trifluoromethyl)pyridine - Formaldehyde - Sodium borohydride - Ammonium chloride - Sodium cyanoborohydride - Hydrochloric acid "Reaction": 1. 2-methyl-6-(trifluoromethyl)pyridine is reacted with formaldehyde in the presence of a suitable catalyst to yield 1-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]methanol. 2. The methanol is then reduced with sodium borohydride to yield 1-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]methanol. 3. 1-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]methanol is reacted with ammonium chloride and sodium cyanoborohydride to yield 1-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]methanamine. 4. 1-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]methanamine is then reacted with hydrochloric acid to yield 1-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]methanamine hydrochloride. | |
| 2694733-88-3 | |
Molecular Formula |
C8H10ClF3N2 |
Molecular Weight |
226.6 |
Purity |
95 |
Origin of Product |
United States |
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